N-(3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide
Overview
Description
N-(3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide, also known as N-phenylpyrrolidin-3-ylpropanamide (NPP), is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NPP belongs to the class of compounds known as proline-containing peptides, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Biocatalysis and Enzyme Engineering
- Enantioselective Hydrolysis : Researchers have explored the use of N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide as a substrate for biocatalytic reactions. For instance, Tsukamurella sp. E105 has been investigated as a potential biocatalyst for highly enantioselective hydrolysis reactions . Understanding its enzymatic behavior can lead to applications in green chemistry and pharmaceutical synthesis.
Medicinal Chemistry and Drug Design
- Structural Analogues : Scientists have synthesized various analogues of N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide to explore their biological activity. These derivatives may exhibit promising pharmacological properties, such as anti-inflammatory or antitumor effects . Further studies are underway to validate their potential as drug candidates.
Chiral Synthesis and Asymmetric Catalysis
- Enantioselective Lipase : A lipase from Tsukamurella tyrosinosolvents E105 has been purified and characterized for its enantioselective properties. This enzyme could find applications in asymmetric synthesis, especially in the production of chiral intermediates . Researchers are investigating its stability, substrate scope, and industrial feasibility.
Organic Synthesis and Chemical Transformations
- Acetamide Derivatives : N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide belongs to the class of 2-(2-oxopyrrolidin-1-yl)acetamides. These compounds have been used in synthetic routes for the preparation of various functionalized molecules. Their reactivity and versatility make them valuable building blocks in organic synthesis .
Mechanism of Action
Target of Action
The primary target of N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide is the sigma-1 receptor , a central nervous system protein localized in eukaryotic cells at the endoplasmic reticulum (ER) membrane . This receptor regulates inositol 1,4,5-trisphosphate (IP3) receptor-mediated Ca2+ ion influx from the ER to the mitochondria and provides other important brain cell functions .
Mode of Action
N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide acts as an allosteric modulator of the sigma-1 receptor . Allosteric modulators bind to a site on the receptor separate from the active site, causing a conformational change that can increase or decrease the receptor’s response to its ligand. In this case, the compound enhances the receptor’s response, leading to increased calcium ion influx and enhanced brain cell function .
Biochemical Pathways
The sigma-1 receptor plays a crucial role in several biochemical pathways. It regulates the release of calcium ions from the ER, which can then participate in various downstream cellular processes, such as signal transduction, enzyme activity regulation, and neurotransmitter release . By modulating the sigma-1 receptor, N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide can influence these pathways and their downstream effects.
Result of Action
The modulation of the sigma-1 receptor by N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide can lead to various molecular and cellular effects. For instance, it can potentiate anti-seizure, antidepressant, or cognition-enhancing effects when used in combination with endogenous or exogenous agonists .
properties
IUPAC Name |
N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2/c22-18(12-11-15-6-2-1-3-7-15)20-16-8-4-9-17(14-16)21-13-5-10-19(21)23/h1-4,6-9,14H,5,10-13H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGUZROLNPNGZJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)CCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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